molecular formula C5H5BrN2O B096085 3-Bromo-6-methoxypyridazine CAS No. 17321-29-8

3-Bromo-6-methoxypyridazine

Cat. No. B096085
CAS RN: 17321-29-8
M. Wt: 189.01 g/mol
InChI Key: SWXXQESBTCWUIK-UHFFFAOYSA-N
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Description

3-Bromo-6-methoxypyridazine (3-BrMPz) is an organic compound belonging to the pyridazine family of heterocyclic compounds. It is a colorless solid that is soluble in water and alcohols. 3-BrMPz has been used in a variety of scientific research applications, including the synthesis of other compounds and as a reagent in organic synthesis. It is also used as a catalyst in the synthesis of polymers and as a fluorescent probe.

Scientific Research Applications

  • Synthesis Methods :

    • A large-scale synthesis method for 3-chloro-5-methoxypyridazine, which shares a similar structure with 3-Bromo-6-methoxypyridazine, has been developed. This method involves the protection of pyridazinone nitrogen and selective displacement reactions (Bryant, Kunng, & South, 1995).
    • New synthetic routes for 6-methoxypyridazine-3-carboxylic acid, a compound structurally similar to this compound, have been developed, highlighting the versatility in synthesizing such compounds (Ju Xiu-lian, 2011).
  • Analytical and Structural Studies :

    • Structural, vibrational, electronic, and NMR spectral analysis of 3-chloro-6-methoxypyridazine provides a comprehensive understanding of the molecular properties of pyridazine derivatives, which is crucial for their application in scientific research (Chamundeeswari, Samuel, & Sundaraganesan, 2013).
  • Pharmacological Applications :

    • Sulfamethoxypyridazine (3-sulfonamido-6-methoxypyridazine) has been found to be effective in preventing streptococcal infections in rheumatic patients, demonstrating the potential medicinal applications of methoxypyridazine derivatives (Lepper, Simon, & Marienfeld, 1957).
  • Electrochemical Applications :

    • Nickel-catalyzed electrochemical cross-coupling reactions of 3-chloro-6-methoxypyridazine for the preparation of functionalized aryl- and heteroarylpyridazines have been reported, indicating the utility of these compounds in electrochemical synthesis (Sengmany et al., 2007).
  • Biological Activity Studies :

    • Novel 3-bromo-4-methyl-7-methoxy-8-amino substituted coumarins, structurally related to this compound, have shown antitumor activity in vitro, suggesting potential research applications in the field of oncology (Nofal, El-Zahar, & El-Karim, 2000).
  • Microbiological Activity :

    • Compounds derived from 2-mercapto-4-methoxypyridine-3-carbonitrile have demonstrated bacteriostatic or tuberculostatic activity, highlighting the importance of methoxypyridazine derivatives in microbiological research (Miszke et al., 2008).

Safety and Hazards

The compound is labeled with the GHS07 pictogram, indicating that it can cause skin irritation, serious eye irritation, and may cause respiratory irritation . Precautionary measures include avoiding breathing dust/fume/gas/mist/vapours/spray and rinsing cautiously with water in case of contact with eyes .

properties

IUPAC Name

3-bromo-6-methoxypyridazine
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C5H5BrN2O/c1-9-5-3-2-4(6)7-8-5/h2-3H,1H3
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

SWXXQESBTCWUIK-UHFFFAOYSA-N
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

COC1=NN=C(C=C1)Br
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C5H5BrN2O
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

DSSTOX Substance ID

DTXSID90291127
Record name 3-bromo-6-methoxypyridazine
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID90291127
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

Molecular Weight

189.01 g/mol
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

CAS RN

17321-29-8
Record name 17321-29-8
Source DTP/NCI
URL https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=73310
Description The NCI Development Therapeutics Program (DTP) provides services and resources to the academic and private-sector research communities worldwide to facilitate the discovery and development of new cancer therapeutic agents.
Explanation Unless otherwise indicated, all text within NCI products is free of copyright and may be reused without our permission. Credit the National Cancer Institute as the source.
Record name 3-bromo-6-methoxypyridazine
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID90291127
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

Retrosynthesis Analysis

AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.

One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.

Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

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